molecular formula C5H12ClNO B6231300 (3R,4S)-4-methylpyrrolidin-3-ol hydrochloride CAS No. 2648851-64-1

(3R,4S)-4-methylpyrrolidin-3-ol hydrochloride

Cat. No.: B6231300
CAS No.: 2648851-64-1
M. Wt: 137.6
InChI Key:
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Description

(3R,4S)-4-methylpyrrolidin-3-ol hydrochloride is a useful research compound. Its molecular formula is C5H12ClNO and its molecular weight is 137.6. The purity is usually 95.
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Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (3R,4S)-4-methylpyrrolidin-3-ol hydrochloride involves the reduction of a ketone intermediate to form the desired product.", "Starting Materials": [ "4-methyl-2-pyrrolidone", "sodium borohydride", "hydrochloric acid", "water" ], "Reaction": [ "Add sodium borohydride to a solution of 4-methyl-2-pyrrolidone in water to reduce the ketone to the corresponding alcohol.", "Acidify the reaction mixture with hydrochloric acid to protonate the alcohol and form the hydrochloride salt of (3R,4S)-4-methylpyrrolidin-3-ol.", "Isolate the product by filtration or crystallization." ] }

CAS No.

2648851-64-1

Molecular Formula

C5H12ClNO

Molecular Weight

137.6

Purity

95

Origin of Product

United States

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